Cas no 1365271-74-4 (2-Bromo-1-chloro-3-ethoxybenzene)

• Product Name: 2-Bromo-1-chloro-3-ethoxybenzene
• CAS No: 1365271-74-4
• MF: C₈H₈BrClO
• MW: 235.505520820618
• CID: 3043573
• Update Time: 2025-06-12

2-Bromo-1-chloro-3-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-chloro-3-ethoxybenzene
• Benzene, 2-bromo-1-chloro-3-ethoxy-

• Inchi： 1S/C8H8BrClO/c1-2-11-7-5-3-4-6(10)8(7)9/h3-5H,2H2,1H3
• InChI Key： RHIQFKXMYDOGRW-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=CC(OCC)=C1Br

Additional information on 2-Bromo-1-chloro-3-ethoxybenzene

2-Bromo-1-chloro-3-ethoxybenzene (CAS No. 1365271-74-4): A Versatile Intermediate in Organic Synthesis

2-Bromo-1-chloro-3-ethoxybenzene (CAS 1365271-74-4) is a halogenated aromatic compound widely utilized as a key intermediate in pharmaceutical, agrochemical, and materials science research. Its molecular structure, featuring bromo, chloro, and ethoxy functional groups, enables diverse chemical transformations, making it invaluable for constructing complex molecules. Recent trends in cross-coupling reactions and catalyzed synthesis have amplified demand for such halogenated building blocks, as evidenced by rising searches for "halogenated benzene derivatives" and "Pd-catalyzed coupling reagents."

The compound’s CAS number 1365271-74-4 ensures precise identification in regulatory and safety documentation, aligning with industry standards. Researchers frequently inquire about "synthetic routes for 2-Bromo-1-chloro-3-ethoxybenzene" or "applications in drug discovery," reflecting its role in modern medicinal chemistry. Its ethoxy group enhances solubility in organic solvents, facilitating reactions like Suzuki-Miyaura couplings or Buchwald-Hartwig aminations, topics trending in AI-driven synthesis planning tools.

Environmental and sustainability concerns have spurred interest in "green chemistry alternatives for halogenated intermediates." While 2-Bromo-1-chloro-3-ethoxybenzene is not classified as hazardous, its synthesis often involves optimizing atom economy—a hotspot in academic discussions. Analytical techniques such as GC-MS and NMR are critical for purity verification, a recurring theme in QA/QC forums.

In material science, this compound’s aromatic core contributes to designing liquid crystals or OLED precursors, addressing queries like "benzene derivatives for optoelectronics." Patent databases reveal its use in photoresist polymers, linking to semiconductor industry advancements. Storage recommendations typically emphasize inert atmospheres to preserve reactivity, a detail often searched by industrial buyers.

With the rise of automated synthesis platforms, demand for well-characterized intermediates like CAS 1365271-74-4 has grown. Suppliers highlight batch-to-batch consistency, responding to queries about "reliable sources for halogenated aromatics." Future applications may expand into bioconjugation chemistry, as suggested by emerging studies on tagged small molecules.